Cas no 313405-51-5 (N-(4,5-diphenyl-1,3-thiazol-2-yl)cyclopropanecarboxamide)

• Product Name: N-(4,5-diphenyl-1,3-thiazol-2-yl)cyclopropanecarboxamide
• CAS No: 313405-51-5
• MF: C₁₉H₁₆N₂OS
• MW: 320.408143043518
• CID: 6593574
• PubChem ID: 1548754
• Update Time: 2025-10-28

N-(4,5-diphenyl-1,3-thiazol-2-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-diphenyl-1,3-thiazol-2-yl)cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-(4,5-diphenyl-2-thiazolyl)-
• AKOS001056464
• N-(4,5-diphenylthiazol-2-yl)cyclopropanecarboxamide
• F0317-0138
• AB00667202-01
• WAY-616555
• Oprea1_791762
• Z28756987
• SCHEMBL2754017
• 313405-51-5

• Inchi： 1S/C19H16N2OS/c22-18(15-11-12-15)21-19-20-16(13-7-3-1-4-8-13)17(23-19)14-9-5-2-6-10-14/h1-10,15H,11-12H2,(H,20,21,22)
• InChI Key： JENCEYJGVXMQBR-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C3=CC=CC=C3)=C(C3=CC=CC=C3)S2)=O)CC1

Computed Properties

• Exact Mass: 320.09833431g/mol
• Monoisotopic Mass: 320.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• pka: 8.23±0.70(Predicted)

Additional information on N-(4,5-diphenyl-1,3-thiazol-2-yl)cyclopropanecarboxamide

Comprehensive Guide to N-(4,5-diphenyl-1,3-thiazol-2-yl)cyclopropanecarboxamide (CAS No. 313405-51-5)

N-(4,5-diphenyl-1,3-thiazol-2-yl)cyclopropanecarboxamide (CAS No. 313405-51-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, featuring a thiazole core with diphenyl substitutions and a cyclopropanecarboxamide moiety, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and advanced material synthesis.

The molecular structure of N-(4,5-diphenyl-1,3-thiazol-2-yl)cyclopropanecarboxamide includes a thiazole ring, which is known for its biological activity and stability. The diphenyl groups enhance its lipophilicity, making it suitable for crossing biological membranes, while the cyclopropane ring adds rigidity, potentially improving binding affinity in therapeutic targets. These features align with current trends in small-molecule drug development, where researchers seek compounds with optimized pharmacokinetic properties.

In pharmaceutical research, N-(4,5-diphenyl-1,3-thiazol-2-yl)cyclopropanecarboxamide is explored for its potential as a kinase inhibitor or anti-inflammatory agent. The thiazole scaffold is prevalent in FDA-approved drugs, and modifications like the cyclopropanecarboxamide group can fine-tune biological activity. Recent studies highlight its relevance in targeting cancer pathways and neurodegenerative diseases, addressing growing demand for novel therapeutics in these areas.

Beyond medicine, this compound finds applications in material science, particularly in designing organic semiconductors or photoactive materials. The conjugated system of the thiazole and phenyl rings enables electron delocalization, a key property for optoelectronic devices. With the rise of flexible electronics and sustainable energy solutions, such compounds are increasingly sought after.

Synthesis of N-(4,5-diphenyl-1,3-thiazol-2-yl)cyclopropanecarboxamide typically involves cyclocondensation reactions between cyclopropanecarboxylic acid derivatives and 2-amino-4,5-diphenylthiazole. Optimizing yield and purity is critical, as impurities may affect performance in downstream applications. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with research and industrial standards.

The market for N-(4,5-diphenyl-1,3-thiazol-2-yl)cyclopropanecarboxamide is expanding, driven by R&D investments in precision medicine and advanced materials. Suppliers often list it under categories like pharmaceutical intermediates or heterocyclic building blocks, reflecting its versatility. Pricing varies based on purity (e.g., >98%) and scale, with bulk purchases attracting academic and industrial buyers.

Handling CAS No. 313405-51-5 requires standard laboratory precautions, including proper ventilation and personal protective equipment (PPE). While not classified as hazardous under major regulatory frameworks, its solubility in organic solvents (e.g., DMSO, methanol) necessitates careful storage to prevent degradation. Safety data sheets (SDS) provide detailed guidelines for researchers.

Future prospects for N-(4,5-diphenyl-1,3-thiazol-2-yl)cyclopropanecarboxamide include exploration in combinatorial chemistry libraries and high-throughput screening platforms. Its structural motifs align with AI-driven drug discovery trends, where machine learning models predict bioactive scaffolds. Additionally, sustainability-focused synthesis methods (e.g., green chemistry approaches) could enhance its appeal.

For researchers sourcing this compound, verifying CAS No. 313405-51-5 and synonyms (e.g., Cyclopropanecarboxamide, N-(4,5-diphenyl-2-thiazolyl)-) ensures accuracy. Reputable suppliers typically offer certificates of analysis (CoA) with batch-specific data. Collaborative opportunities exist for custom modifications to tailor properties for niche applications.

In summary, N-(4,5-diphenyl-1,3-thiazol-2-yl)cyclopropanecarboxamide represents a versatile tool in modern chemistry, bridging drug discovery and material innovation. Its unique architecture and adaptability to emerging scientific needs position it as a compound of enduring interest across disciplines.